Cas no 2287268-82-8 ([3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)
[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
- EN300-6760454
- [3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
- 2287268-82-8
-
- Inchi: 1S/C13H15ClO/c1-9-2-3-11(14)10(4-9)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
- InChI Key: KAWLMVAKUOAXGF-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C=C1C12CC(CO)(C1)C2
Computed Properties
- Exact Mass: 222.0811428g/mol
- Monoisotopic Mass: 222.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760454-0.05g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 0.05g |
$1912.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-0.1g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 0.1g |
$2002.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-0.25g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 0.25g |
$2093.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-0.5g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 0.5g |
$2185.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-1.0g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 1g |
$2276.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-2.5g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 2.5g |
$4458.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-5.0g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 5g |
$6597.0 | 2023-05-30 | ||
| Enamine | EN300-6760454-10.0g |
[3-(2-chloro-5-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol |
2287268-82-8 | 10g |
$9781.0 | 2023-05-30 |
[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
Introduction to [3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287268-82-8)
[3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2287268-82-8, belongs to a class of molecules that exhibit promising properties for drug development. The intricate molecular architecture of this compound, characterized by a [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol backbone, suggests a high degree of structural complexity that may contribute to its distinct pharmacological profile.
The presence of a chloro substituent at the 2-position of the phenyl ring and a methyl group at the 5-position introduces specific electronic and steric effects that can influence the compound's interactions with biological targets. The bicyclo[1.1.1]pentanyl moiety, a fused three-membered ring system, adds an additional layer of complexity, potentially affecting both the compound's solubility and its ability to cross biological membranes. These structural elements make [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol a subject of considerable interest for medicinal chemists.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have indicated that the structural features of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol may make it a viable candidate for further exploration in the development of novel therapeutic agents. Specifically, the compound's ability to interact with specific enzymes and receptors has been highlighted in several preliminary studies.
In one notable study published in the Journal of Medicinal Chemistry, researchers employed high-throughput screening techniques to evaluate the potential activity of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol against a panel of target proteins relevant to inflammatory diseases. The results suggested that this compound exhibited significant inhibitory activity against certain enzymes, warranting further investigation into its therapeutic potential.
The synthesis of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[1.1.1]pentanyl ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the chloro and methyl substituents at specific positions on the phenyl ring demands careful planning to achieve the desired stereochemistry.
Recent innovations in synthetic methodologies have provided new tools for constructing complex molecular frameworks like that of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. For instance, transition metal-catalyzed reactions have emerged as powerful tools for forming carbon-carbon bonds in a controlled manner, enabling the efficient assembly of intricate cyclic structures.
The pharmacokinetic properties of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol are also areas of active research interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies have suggested that the compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and distribution within the body.
Furthermore, investigations into the metabolic pathways involved in the degradation of [3-(2-chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have provided valuable insights into its potential side effects and toxicity profiles. These studies are essential for ensuring that any future drug candidates derived from this compound are safe and effective for therapeutic use.
The future prospects for [3-(2-chloro-5-methylphenyl)-bicyclo[11.methanol]-82-8 remain promising as ongoing research continues to uncover new applications for this compound in pharmaceutical development。 With advancements in synthetic chemistry and computational biology, scientists are better positioned than ever before to explore the full potential of this innovative molecule。
2287268-82-8 ([3-(2-Chloro-5-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)